5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H12ClN5O2S
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 5-chloro-4-[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]-1,3-dihydroindol-2-one
• InChI: InChI=1S/C17H12ClN5O2S/c18-12-6-7-13-11(8-15(25)19-13)16(12)14(24)9-26-17-20-21-22-23(17)10-4-2-1-3-5-10/h1-7H,8-9H2,(H,19,25)
• InChI Key: WAVLBYIZVXWMGD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2C(=O)CSC3=NN=NN3C4=CC=CC=C4)Cl)NC1=O

Description

The compound 5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one features a chloro-substituted indol-2-one core linked via a sulfanyl acetyl group to a 1-phenyltetrazole moiety.

Preparation Methods

Starting Materials and Intermediates

Compound	Role	Source/Preparation
5-chloro-1,3-dihydro-2H-indol-2-one	Core scaffold	Commercially available or synthesized by chlorination of indolin-2-one derivatives
1-phenyl-1H-tetrazole-5-thiol	Tetrazole sulfur nucleophile	Prepared via cyclization of phenyl-substituted nitriles with sodium azide
Bromoacetyl chloride or equivalent	Acetyl linker source	Commercial reagent

Stepwise Synthesis

Step 1: Preparation of 5-chloro-1,3-dihydro-2H-indol-2-one

• Typically synthesized by chlorination of indolin-2-one at the 5-position using chlorinating agents such as N-chlorosuccinimide (NCS).
• Reaction conducted in an inert solvent like dichloromethane under controlled temperature to avoid overchlorination.

Step 2: Synthesis of 1-phenyl-1H-tetrazole-5-thiol

• Prepared by reacting benzonitrile with sodium azide in the presence of ammonium chloride under reflux conditions.
• The tetrazole ring forms via [3+2] cycloaddition, followed by thiolation to introduce the sulfanyl group at the 5-position.

Step 3: Formation of the sulfanylacetyl intermediate

• Bromoacetyl chloride reacts with 1-phenyl-1H-tetrazole-5-thiol to form 1-phenyl-1H-tetrazol-5-yl sulfanylacetyl chloride intermediate.
• This reaction is typically performed in anhydrous conditions with a base such as triethylamine to scavenge HCl.

Step 4: Coupling with 5-chloro-1,3-dihydro-2H-indol-2-one

• The sulfanylacetyl chloride intermediate is then reacted with the 5-chloro-indolin-2-one scaffold.
• The nucleophilic nitrogen at the 4-position of the indolinone attacks the acyl chloride, forming the amide bond.
• Reaction conditions involve low temperatures and inert atmosphere to prevent side reactions.

Purification and Characterization

• Purification is commonly achieved by recrystallization or chromatographic techniques such as silica gel column chromatography.
• Characterization methods include:
  • NMR Spectroscopy (1H, 13C) for structural confirmation.
  • Mass Spectrometry (MS) for molecular weight verification.
  • Infrared Spectroscopy (IR) to confirm functional groups.
  • Elemental Analysis to verify purity and composition.

Research Findings and Data Integration

Yield and Purity

Step	Typical Yield (%)	Purity (%)	Notes
Chlorination of indolin-2-one	75-85	>95	Controlled chlorination critical
Tetrazole thiol synthesis	60-70	90-95	Requires careful handling of azides
Sulfanylacetyl chloride formation	80-90	90-98	Sensitive to moisture
Final coupling	65-80	>98	Purification essential for bioactivity

Reaction Conditions Summary

Reaction	Solvent	Temperature	Time	Catalyst/Base
Chlorination	DCM	0-25°C	2-4 h	None
Tetrazole formation	Ethanol/water	Reflux	12-24 h	NH4Cl
Acyl chloride formation	DCM	0-5°C	1-2 h	Triethylamine
Coupling	DCM/THF	0-25°C	3-6 h	Triethylamine

Comparative Analysis of Preparation Methods

Method Aspect	Advantages	Challenges
Stepwise synthesis	High control over intermediates	Multiple purification steps
Use of acyl chlorides	Efficient amide bond formation	Sensitive to moisture, requires inert atmosphere
Tetrazole ring introduction	Established protocols for high yield	Handling of azides requires safety measures

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group in the indole ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents, elevated temperatures.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one has been studied for various scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and analgesic agent.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in various biological processes.

Pathways: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Comparison with Structural Analogues

Heterocyclic Core Modifications

a. Thiazole- and Triazole-Containing Analogues

Compounds 4 and 5 (from and ) share structural similarities, such as halogenated aryl groups and triazole/thiazole heterocycles. For example:

• 4 : 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole
• 5 : 4-(4-fluorophenyl)-2-[...] (fluorine replaces chlorine).

These compounds exhibit isostructural triclinic crystal packing (P¯I symmetry) with two independent molecules per asymmetric unit. The chloro substituent in 4 slightly alters crystal packing compared to 5 , demonstrating halogen-dependent lattice adjustments . In contrast, the target compound’s tetrazole-thioacetyl group likely imposes distinct conformational constraints, reducing planarity compared to the rigid thiazole-triazole systems.

b. Oxadiazole-Functionalized Indol-2-ones

Compounds 4i, 4d, and 4a () feature oxadiazole rings fused to indol-2-one cores and exhibit notable antimicrobial activity. For instance:

• 4i: 3-[5-(6-methyl-4-(4,4-dimethylaminophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidin-5-yl)-1,2,3,4-oxadiazol-2-yl]-imino-1,3-dihydro-2H-indol-2-one.

These analogues highlight the importance of electron-withdrawing groups (e.g., oxadiazole) in enhancing bioactivity. The target compound’s tetrazole moiety may offer similar electronic effects but with improved metabolic stability due to tetrazole’s resistance to enzymatic degradation .

Substituent Effects on Physicochemical Properties

a. Halogen Influences

The chloro substituent in the target compound contrasts with bromo- or fluoro-substituted analogues (e.g., 2.58 in : 5-bromo-4-[2-(dipropylamino)ethyl]-1,3-dihydro-2H-indol-2-one). Halogens impact solubility and crystal density; for example, 4 (Cl-substituted) has a density of ~1.675 g·cm⁻³, while brominated analogues are denser .

b. Thermal Stability

Tetrazole derivatives like di(1H-tetrazol-5-yl) methanone oxime and 5,5′-(hydrazonomethylene)bis(1H-tetrazole) () decompose at 288.7°C and 247.6°C, respectively, stabilized by extensive hydrogen-bonding networks. The target compound, lacking such multi-tetrazole linkages, may exhibit lower thermal stability, though its acetyl-thioether bridge could enhance conformational rigidity .

a. Antimicrobial Activity

Oxadiazole-indol-2-one hybrids (e.g., 4i , 4d ) show promising antimicrobial activity, likely due to their ability to disrupt bacterial membranes or enzyme function. The target compound’s tetrazole group—a bioisostere for carboxylic acids—could similarly enhance binding to microbial targets while improving pharmacokinetics .

b. Receptor Interactions

The tetrazole-thioquinoxaline compound in demonstrates strong interaction with the GLP-1 receptor (binding energy: -8.739 kcal/mol), mediated by hydrogen bonds with Leu354.

Data Table: Key Analogues and Properties

Compound Name / ID	Structural Features	Key Properties	References
Target Compound	Chloro-indol-2-one + tetrazole-thioacetyl	Conformational flexibility, moderate thermal stability	N/A
4 ()	Chlorophenyl-thiazole-triazole	Triclinic packing, Cl-dependent lattice
5 ()	Fluorophenyl-thiazole-triazole	Similar to 4 with F substituent
Di(1H-tetrazol-5-yl) methanone oxime ()	Bis-tetrazole oxime	Decomposition at 288.7°C
4i ()	Oxadiazole-indol-2-one	Antimicrobial activity
5-[(2-Chloro-4-fluorobenzyl)sulfanyl]-1-methyl-1H-tetrazole ()	Tetrazole-thioether	Simplified analogue, potential solubility enhancer

Biological Activity

5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one is a compound that has garnered attention for its potential biological activities. This article focuses on the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its molecular formula $C_{13}H_{10}ClN_5OS$ and has a molecular weight of approximately 343.81 g/mol. Its structure features a chloro-substituted indole core linked to a tetrazole moiety via a sulfanyl group.

Property	Value
Molecular Formula	$C_{13}H_{10}ClN_5OS$
Molecular Weight	343.81 g/mol
Melting Point	124 °C
Solubility	Soluble in dichloromethane

Antibacterial Activity

Research indicates that compounds containing tetrazole rings exhibit significant antibacterial properties. A study evaluating various derivatives found that those with similar structures to our compound demonstrated moderate to strong activity against bacterial strains such as Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored, particularly regarding urease and acetylcholinesterase (AChE). In vitro studies have shown that derivatives of tetrazoles can effectively inhibit these enzymes, which are crucial in various metabolic pathways and neurodegenerative diseases . The IC50 values for these inhibitors were reported to be significantly lower than those of standard reference compounds, indicating strong inhibitory potential.

Anticancer Activity

The anticancer properties of similar compounds have also been investigated. Research has demonstrated that tetrazole derivatives can induce apoptosis in cancer cell lines through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation .

Hypoglycemic Effects

Additionally, some studies have reported hypoglycemic activities associated with tetrazole-containing compounds. This suggests potential applications in managing diabetes by enhancing insulin sensitivity or inhibiting glucose production .

The biological activities of 5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one are thought to arise from its ability to interact with specific biological targets:

• Enzyme Binding : The compound may bind to active sites on enzymes like urease and AChE, inhibiting their function.
• Cell Signaling Modulation : It may affect cellular signaling pathways that regulate apoptosis and cell division.
• Membrane Interaction : The lipophilic nature of the indole structure may facilitate interactions with cell membranes, influencing permeability and transport processes.

Study 1: Antibacterial Evaluation

A recent study synthesized several derivatives based on the tetrazole scaffold and evaluated their antibacterial activity against multiple strains. The results indicated that certain modifications enhanced activity against S. typhi, with one derivative achieving an IC50 value of 2.14 µM compared to a reference standard .

Study 2: Enzyme Inhibition Assay

In another investigation focusing on enzyme inhibition, the synthesized tetrazole derivatives were assessed for their ability to inhibit urease. The most potent inhibitors exhibited IC50 values ranging from 0.63 µM to 6.28 µM, demonstrating significant potential for therapeutic applications in treating conditions associated with urease activity .

Q & A

Q. Q1. What are the optimal synthetic routes for preparing 5-chloro-4-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-1,3-dihydro-2H-indol-2-one?

Methodological Answer: A general synthesis protocol involves coupling a tetrazole-thioacetate intermediate (e.g., 1-phenyl-1H-tetrazole-5-thiol) with a chlorinated indole-2-one derivative. Key steps include:

• Catalytic Conditions : Use of PEG-400 as a solvent and Bleaching Earth Clay (pH 12.5, 10 wt%) as a heterogeneous catalyst at 70–80°C for 1 hour .
• Purification : Post-reaction cooling, ice-water quenching, and recrystallization in aqueous acetic acid to isolate the product.
• Monitoring : Reaction progress tracked via TLC (e.g., ethyl acetate/hexane 3:7) .

Q. Q2. Which analytical techniques are critical for characterizing this compound?

Methodological Answer:

• IR Spectroscopy : Confirm the presence of the tetrazole ring (C=N stretch at ~1600 cm⁻¹) and carbonyl groups (C=O at ~1700 cm⁻¹) .
• ¹H NMR : Key signals include the indole NH proton (~10–11 ppm), acetyl CH₂ (δ ~4.2–4.5 ppm), and aromatic protons from the phenyl group (δ ~7.3–7.8 ppm) .
• Mass Spectrometry : High-resolution MS to verify molecular weight (e.g., calculated for C₁₉H₁₃ClN₄O₂S: 420.04 g/mol).

Advanced Research Questions

Q. Q3. How can reaction yields be optimized for large-scale synthesis?

Methodological Answer:

• Catalyst Screening : Test alternative catalysts (e.g., Lewis acids like ZnCl₂ or phase-transfer catalysts) to improve efficiency.
• Solvent Optimization : Compare PEG-400 with ionic liquids or DMF for solubility and reaction kinetics.
• Temperature Gradients : Evaluate stepwise heating (e.g., 50°C → 80°C) to minimize side reactions .

Q. Q4. How to resolve contradictions in spectral data across studies?

Methodological Answer:

• Cross-Validation : Replicate synthesis and characterization under standardized conditions (e.g., solvent, temperature).
• Computational Modeling : Use software like MOE (Molecular Operating Environment) to simulate NMR/IR spectra and compare with experimental data .
• Crystallography : If feasible, obtain single-crystal X-ray structures to confirm stereochemistry .

Q. Q5. What strategies are recommended for studying its biological activity mechanisms?

Methodological Answer:

• Target Identification : Perform molecular docking using Protein Data Bank (PDB) structures (e.g., enzymes like cyclooxygenase-2 or kinases) to predict binding interactions .
• In Vitro Assays : Test inhibition of enzymatic activity (e.g., IC₅₀ determination) or receptor modulation (e.g., GPCR assays).
• Structure-Activity Relationships (SAR) : Synthesize analogs with modified tetrazole or indole moieties to assess pharmacophore contributions .

Q. Q6. How to design experiments to assess environmental fate and toxicity?

Methodological Answer:

• Degradation Studies : Expose the compound to UV light, microbial cultures, or aqueous hydrolysis (pH 3–9) to track degradation products via LC-MS .
• Ecotoxicology : Use model organisms (e.g., Daphnia magna or zebrafish embryos) to evaluate acute/chronic toxicity.
• Partitioning Analysis : Measure logP (octanol-water) to predict bioaccumulation potential .